2-(3-Chloro-phenyl)-4h-isoquinoline-1,3-dione
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Overview
Description
Compounds with a structure similar to “2-(3-Chloro-phenyl)-4h-isoquinoline-1,3-dione” often belong to the class of organic compounds known as chlorobenzenes . Chlorobenzenes are compounds that contain one or more covalently bonded chlorine atoms to a benzene ring .
Synthesis Analysis
The synthesis of similar compounds often involves reactions with chlorinated aromatic compounds . For instance, the synthesis of 1-(3-chlorophenyl)piperazine, a compound with a similar chlorophenyl group, involves the reaction of diethanolamine with m-chloroaniline .Molecular Structure Analysis
The molecular structure of similar compounds is often analyzed using techniques like X-ray diffraction, Hirshfeld surface analysis, and density functional theory . These techniques can provide detailed information about the compound’s shape, properties, and intermolecular interactions .Chemical Reactions Analysis
The chemical reactions of similar compounds often involve various biochemical and physiological effects. For instance, some compounds with a chlorophenyl group have been shown to enhance muscle protein synthesis and improve exercise performance .Physical and Chemical Properties Analysis
The physical and chemical properties of similar compounds often involve various factors such as their solubility, stability, and reactivity . For instance, chlorobenzenes are generally stable and have low reactivity .Mechanism of Action
Safety and Hazards
Future Directions
Properties
CAS No. |
22367-12-0 |
---|---|
Molecular Formula |
C15H10ClNO2 |
Molecular Weight |
271.70 g/mol |
IUPAC Name |
2-(3-chlorophenyl)-4H-isoquinoline-1,3-dione |
InChI |
InChI=1S/C15H10ClNO2/c16-11-5-3-6-12(9-11)17-14(18)8-10-4-1-2-7-13(10)15(17)19/h1-7,9H,8H2 |
InChI Key |
YILPTMFWSYOSGN-UHFFFAOYSA-N |
Canonical SMILES |
C1C2=CC=CC=C2C(=O)N(C1=O)C3=CC(=CC=C3)Cl |
solubility |
>40.8 [ug/mL] |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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